Cas no 2228327-58-8 (4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid)

• Product Name: 4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid
• CAS No: 2228327-58-8
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6165974
• PubChem ID: 165640049
• Update Time: 2025-05-20

4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid
• 2228327-58-8
• EN300-1797958

• Inchi： 1S/C11H14N2O4/c1-7-3-2-4-9(13(16)17)11(7)8(6-12)5-10(14)15/h2-4,8H,5-6,12H2,1H3,(H,14,15)
• InChI Key： WBDNHFFNPCLCJA-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 109Ų

Additional information on 4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid

4-Amino-3-(2-Methyl-6-Nitrophenyl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-(2-methyl-6-nitrophenyl)butanoic acid, also known by its CAS number 2228327-58-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with an amino group at the 4th position and a substituted phenyl group at the 3rd position. The phenyl group is further substituted with a methyl group at the 2nd position and a nitro group at the 6th position, which contributes to its complex chemical behavior.

The 4-amino moiety in the molecule plays a crucial role in its reactivity and functionality. Amino groups are known for their ability to participate in various biochemical reactions, making them valuable in medicinal chemistry. The butanoic acid backbone provides a flexible structure that can be easily modified to explore different chemical properties. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly those with anti-inflammatory and antioxidant properties.

The 2-methyl substitution on the phenyl ring adds steric hindrance, which can influence the compound's solubility and bioavailability. This substitution is also known to modulate the electronic properties of the aromatic ring, potentially enhancing or reducing its reactivity depending on the context. The 6-nitro group, on the other hand, introduces electron-withdrawing effects, which can stabilize certain reactive intermediates during chemical transformations.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing 4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid. Traditional methods often involved multi-step reactions with low yields, but modern techniques leverage catalytic processes and green chemistry principles to improve both efficiency and sustainability. For instance, researchers have employed microwave-assisted synthesis to achieve higher yields while reducing reaction times significantly.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential candidate for treating inflammatory diseases. Its ability to inhibit key inflammatory pathways has been demonstrated in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, studies have indicated that the compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The structural versatility of 4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid makes it an attractive candidate for further exploration in drug discovery programs. Its ability to serve as a scaffold for attaching various functional groups opens up possibilities for developing molecules with enhanced therapeutic profiles. Ongoing research is focused on optimizing its pharmacokinetic properties to improve its bioavailability and efficacy when administered in vivo.

In conclusion, 4-amino-3-(2-methyl-6-nitrophenyl)butanoic acid represents a compelling example of how structural complexity can lead to promising biological activities. With continued research and development, this compound holds the potential to contribute significantly to the advancement of novel therapeutic agents.